Cas no 1865064-01-2 (1-(1-ethyl-1H-1,2,4-triazol-5-yl)-2,2,2-trifluoroethan-1-one)

1-(1-Ethyl-1H-1,2,4-triazol-5-yl)-2,2,2-trifluoroethan-1-one is a fluorinated heterocyclic ketone featuring a 1,2,4-triazole core substituted with an ethyl group and a trifluoroacetyl moiety. This compound is of interest in pharmaceutical and agrochemical research due to its unique structural properties, which combine the reactivity of a triazole ring with the electron-withdrawing effects of the trifluoromethyl group. The presence of fluorine enhances metabolic stability and lipophilicity, making it a valuable intermediate for the synthesis of biologically active molecules. Its well-defined chemical structure allows for precise modifications, facilitating applications in drug discovery and material science. The compound is typically handled under controlled conditions due to its reactive functional groups.
1-(1-ethyl-1H-1,2,4-triazol-5-yl)-2,2,2-trifluoroethan-1-one structure
1865064-01-2 structure
Product Name:1-(1-ethyl-1H-1,2,4-triazol-5-yl)-2,2,2-trifluoroethan-1-one
CAS No:1865064-01-2
MF:C6H6F3N3O
MW:193.126551151276
CID:6120539
PubChem ID:130529504
Update Time:2025-10-24

1-(1-ethyl-1H-1,2,4-triazol-5-yl)-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(1-ethyl-1H-1,2,4-triazol-5-yl)-2,2,2-trifluoroethan-1-one
    • 1865064-01-2
    • EN300-1931575
    • Inchi: 1S/C6H6F3N3O/c1-2-12-5(10-3-11-12)4(13)6(7,8)9/h3H,2H2,1H3
    • InChI Key: SZUBNICLDDEVQE-UHFFFAOYSA-N
    • SMILES: FC(C(C1=NC=NN1CC)=O)(F)F

Computed Properties

  • Exact Mass: 193.04629631g/mol
  • Monoisotopic Mass: 193.04629631g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 47.8Ų

1-(1-ethyl-1H-1,2,4-triazol-5-yl)-2,2,2-trifluoroethan-1-one Pricemore >>

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1-(1-ethyl-1H-1,2,4-triazol-5-yl)-2,2,2-trifluoroethan-1-one Related Literature

Additional information on 1-(1-ethyl-1H-1,2,4-triazol-5-yl)-2,2,2-trifluoroethan-1-one

Recent Advances in the Study of 1-(1-ethyl-1H-1,2,4-triazol-5-yl)-2,2,2-trifluoroethan-1-one (CAS: 1865064-01-2)

The compound 1-(1-ethyl-1H-1,2,4-triazol-5-yl)-2,2,2-trifluoroethan-1-one (CAS: 1865064-01-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel heterocyclic compounds, particularly those with potential antimicrobial and antifungal properties. The presence of the 1,2,4-triazole moiety and the trifluoroethyl group in its structure is believed to contribute to its bioactivity, making it a promising scaffold for further chemical modifications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that 1-(1-ethyl-1H-1,2,4-triazol-5-yl)-2,2,2-trifluoroethan-1-one exhibits moderate inhibitory activity against several fungal strains, including Candida albicans and Aspergillus fumigatus. The study utilized in vitro assays to evaluate the compound's efficacy, revealing a dose-dependent inhibition of fungal growth. These findings suggest its potential as a lead compound for the development of new antifungal agents.

Another significant development involves the compound's application in the synthesis of kinase inhibitors. A 2024 preprint on bioRxiv reported that derivatives of 1-(1-ethyl-1H-1,2,4-triazol-5-yl)-2,2,2-trifluoroethan-1-one showed promising activity against certain tyrosine kinases implicated in cancer progression. The study employed molecular docking and kinetic assays to elucidate the binding interactions, providing a foundation for future structure-activity relationship (SAR) studies.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic properties. A recent review in Chemical Biology & Drug Design emphasized the need for further research to address issues such as solubility and metabolic stability. Nevertheless, the compound's versatility and bioactivity make it a valuable candidate for continued investigation in drug discovery pipelines.

In conclusion, 1-(1-ethyl-1H-1,2,4-triazol-5-yl)-2,2,2-trifluoroethan-1-one represents a compelling area of research in chemical biology. Its dual potential as an antimicrobial agent and a kinase inhibitor scaffold underscores its importance in medicinal chemistry. Future studies should focus on optimizing its properties and exploring its mechanisms of action in greater detail.

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